1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]pyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H8F6N2O3/c1-21-10(8(11(22)23)9(20-21)13(17,18)19)24-7-4-2-3-6(5-7)12(14,15)16/h2-5H,1H3,(H,22,23)
• InChI Key: VGTGQSZJFZSRTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C(=O)O)OC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C13H8F6N2O3
• Molecular Weight: 354.20 g/mol
• CAS No.: 158712-29-9

Description

1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H8F6N2O3 and its molecular weight is 354.208. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• This compound serves as a building block for synthesizing a wide range of heterocyclic compounds, including pyrazolo-imidazoles, -thiazoles, spiropyridines, spiropyrroles, and spiropyrans. Its unique reactivity facilitates mild reaction conditions for generating diverse cynomethylene dyes from various precursors, indicating its significant role in synthetic chemistry (Gomaa & Ali, 2020).

Pharmacological Research

• Trifluoromethylpyrazoles, a class of compounds related to the given chemical structure, have been extensively studied for their anti-inflammatory and antibacterial properties. The positioning of the trifluoromethyl group on the pyrazole nucleus significantly influences the activity profile of these compounds, highlighting the importance of structural modification in medicinal chemistry (Kaur, Kumar, & Gupta, 2015).

Environmental Sciences

• In environmental sciences, research focuses on the degradation pathways and environmental fate of fluorinated compounds, including those similar to the one . Understanding the biodegradability and transformation products of such chemicals is crucial for assessing their environmental impact and for developing strategies to mitigate their presence in ecosystems (Liu & Avendaño, 2013).

Polymer Research

• The compound has potential applications in the synthesis of biodegradable polymers, such as polyhydroxyalkanoates (PHAs). These polymers are produced by microorganisms and offer an eco-friendly alternative to conventional plastics. The study of precursor compounds that can be metabolized by bacteria to form PHAs is an important area of research in polymer science (Amara, 2010).